Cas no 116700-33-5 (5-Isoquinolinesulfonamide, N-(2-hydroxyethyl)-)

• Product Name: 5-Isoquinolinesulfonamide, N-(2-hydroxyethyl)-
• CAS No: 116700-33-5
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 1206223
• Update Time: 2024-08-05

5-Isoquinolinesulfonamide, N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide, N-(2-hydroxyethyl)-

• Inchi： 1S/C11H12N2O3S/c14-7-6-13-17(15,16)11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13-14H,6-7H2
• InChI Key： RELBLPIODCGVOB-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(NCCO)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 252.05696

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Melting Point: 144-145 °C(Solv: ethanol (64-17-5))
• Boiling Point: 500.8±56.0 °C(Predicted)
• PSA: 79.29
• pka: 10.01±0.50(Predicted)